1-(4-methoxyphenethyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea
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Description
1-(4-methoxyphenethyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea is a useful research compound. Its molecular formula is C18H24N4O3 and its molecular weight is 344.415. The purity is usually 95%.
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Scientific Research Applications
Hydrogelation and Anion Tuning
Lloyd and Steed (2011) explored the hydrogelation properties of a related compound, focusing on how anions affect the gel's rheology and morphology. This study highlights the utility of urea derivatives in creating hydrogels with tunable physical properties, potentially useful in biomedical applications and materials science (Lloyd & Steed, 2011).
Tautomerism in NH-pyrazoles
Cornago et al. (2009) investigated the tautomerism of NH-pyrazoles, including structural analyses through X-ray crystallography and NMR spectroscopy. Understanding the tautomerism of such compounds is crucial for their application in designing more effective pharmaceuticals and materials (Cornago et al., 2009).
Antimicrobial Activity
Korkusuz, Yıldırım, and Albayrak (2013) synthesized novel urea and alcohol derivatives, exploring their antimicrobial properties. This research suggests the potential of such compounds in developing new antimicrobial agents (Korkusuz et al., 2013).
Complex-Forming Tendencies and Metal Ion Interactions
Ohkanda et al. (1993) studied the synthesis and iron(III) complex-forming tendencies of N-hydroxyamide-containing heterocycles. The interaction with metal ions indicates the potential application of these compounds in metal ion sensing and removal (Ohkanda et al., 1993).
Crystal Structures and Spectroscopic Characterization
Jeon et al. (2015) provided detailed crystal structures of azimsulfuron, a sulfonylurea herbicide, demonstrating the importance of structural analysis in understanding the activity and stability of such compounds (Jeon et al., 2015).
Synthesis and Functionalization Reactions
Agekyan and Mkryan (2015) focused on the synthesis and functionalization reactions of urea derivatives, emphasizing the versatility of these compounds in organic synthesis and potential pharmaceutical applications (Agekyan & Mkryan, 2015).
Properties
IUPAC Name |
1-[2-(4-methoxyphenyl)ethyl]-3-[1-(oxan-4-yl)pyrazol-4-yl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O3/c1-24-17-4-2-14(3-5-17)6-9-19-18(23)21-15-12-20-22(13-15)16-7-10-25-11-8-16/h2-5,12-13,16H,6-11H2,1H3,(H2,19,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNPOVVNFNHZDFX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)NC2=CN(N=C2)C3CCOCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.